Cas no 1341936-82-0 (5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1341936-82-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5939612
• PubChem ID: 63800421
• Update Time: 2025-05-20

5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-(3-methylbutyl)-
• 5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1341936-82-0
• EN300-1106527
• CS-0349293
• 5-Amino-1-isopentylpyrimidine-2,4(1h,3h)-dione
• AKOS013112359

• Inchi： 1S/C9H15N3O2/c1-6(2)3-4-12-5-7(10)8(13)11-9(12)14/h5-6H,3-4,10H2,1-2H3,(H,11,13,14)
• InChI Key： PINBUKSQUCYMPS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC(C)C)C=C(N)C(=O)N1

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• pka: 9.69±0.10(Predicted)

Additional information on 5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-1-(3-Methylbutyl)-1,2,3,4-Tetrahydropyrimidine-2,4-dione (CAS No. 1341936-82-0): A Comprehensive Overview

5-Amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1341936-82-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements associated with this compound.

The chemical structure of 5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is defined by its pyrimidine core and the presence of an amino group and a 3-methylbutyl substituent. The pyrimidine ring system is a fundamental scaffold in many biologically active molecules due to its ability to form hydrogen bonds and participate in various interactions with biological targets. The amino group at the 5-position and the 3-methylbutyl substituent at the 1-position contribute to the compound's overall polarity and lipophilicity, which are crucial for its pharmacological properties.

The synthesis of 5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can be achieved through several routes. One common method involves the condensation of a suitable amine with a carbonyl compound followed by cyclization to form the pyrimidine ring. For instance, the reaction of 3-methylbutylamine with a suitable carbonyl compound such as urea or thiourea can yield the desired product after appropriate cyclization conditions. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

In terms of biological properties, 5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been reported to inhibit the activity of certain kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. The mechanism of action is believed to involve the formation of hydrogen bonds and hydrophobic interactions with the active site of these enzymes.

Recent research has also explored the potential of 5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione as an antiviral agent. Studies have shown that it can interfere with viral replication by targeting specific viral proteins or host factors required for viral entry or assembly. This makes it a promising candidate for further development as a therapeutic agent against viral infections.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in various disease models. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its pharmacokinetics and pharmacodynamics in humans.

In addition to its therapeutic potential, 5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been investigated for its use as a tool compound in biochemical research. Its ability to selectively inhibit specific enzymes makes it valuable for studying enzyme function and identifying new drug targets. Researchers have used it to probe signaling pathways and validate potential therapeutic targets in preclinical models.

The future prospects for 5-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing side effects. Advances in computational methods and high-throughput screening technologies are expected to accelerate this process by identifying novel derivatives with improved properties.

In conclusion, 5-amino-1-(3-methylbutyl)-1，2，3，4-tetrahydropyrimidine-2，4-dione (CAS No. 1341936-82-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent or tool compound. As research continues to advance our understanding of this compound's properties and mechanisms of action, 5-amino-1-(3-methylbutyl)-1，2，3，4-tetrahydropyrimidine-2，4-dione (CAS No. 1341936-82-0) is poised to play an important role in addressing unmet medical needs.